5-[5-(Methoxycarbonyl)thiophen-3-yl]nicotinic acid, 95%

• IUPAC Name: 5-(5-methoxycarbonylthiophen-3-yl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H9NO4S/c1-17-12(16)10-3-9(6-18-10)7-2-8(11(14)15)5-13-4-7/h2-6H,1H3,(H,14,15)
• InChI Key: LEIKNTMIYBIWJF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CS1)C2=CC(=CN=C2)C(=O)O
• Molecular Formula: C12H9NO4S
• DSSTOX Substance ID: DTXSID90687905
• Molecular Weight: 263.27 g/mol
• CAS RN: 1261907-30-5

Description

5-[5-(Methoxycarbonyl)thiophen-3-yl]nicotinic acid (5-MCTNA) is a compound derived from nicotinic acid, a naturally occurring vitamin B3, and is a useful intermediate in the synthesis of various pharmaceuticals and other compounds. It is a white, crystalline solid with a melting point of 148-151°C and a molecular weight of 246.27 g/mol. 5-MCTNA has been used in the synthesis of compounds with potential therapeutic uses and is also used as a reagent in organic synthesis.

Scientific Research Applications

5-[5-(Methoxycarbonyl)thiophen-3-yl]nicotinic acid, 95% has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of compounds with potential therapeutic uses, such as anti-inflammatory and anti-tumor agents. It has also been used in the synthesis of compounds with potential applications in the fields of photochemistry, materials science, and biochemistry. Additionally, 5-[5-(Methoxycarbonyl)thiophen-3-yl]nicotinic acid, 95% has been used as a starting material in the synthesis of fluorescent dyes and other compounds used in biological assays and imaging.

Mechanism of Action

5-[5-(Methoxycarbonyl)thiophen-3-yl]nicotinic acid, 95% acts as an intermediate in the synthesis of various compounds. It is a reactive compound that can be used to form covalent bonds with other molecules, allowing it to be used as a starting material in the synthesis of other compounds.
Biochemical and Physiological Effects
5-[5-(Methoxycarbonyl)thiophen-3-yl]nicotinic acid, 95% is not known to have any direct biochemical or physiological effects. It is used as an intermediate in the synthesis of various compounds, and its effects are dependent on the compound it is used to synthesize.

Advantages and Limitations for Lab Experiments

5-[5-(Methoxycarbonyl)thiophen-3-yl]nicotinic acid, 95% is a useful reagent for organic synthesis and is relatively easy to synthesize in the laboratory. It is also relatively inexpensive and can be stored for long periods of time without degradation. The main limitation of 5-[5-(Methoxycarbonyl)thiophen-3-yl]nicotinic acid, 95% is that it is a relatively reactive compound and can be susceptible to degradation if not handled properly.

Future Directions

There are numerous potential future directions for the use of 5-[5-(Methoxycarbonyl)thiophen-3-yl]nicotinic acid, 95%. It could be used as a starting material in the synthesis of compounds with potential therapeutic uses, such as anti-inflammatory and anti-tumor agents. Additionally, it could be used in the synthesis of fluorescent dyes and other compounds used in biological assays and imaging. It could also be used in the synthesis of compounds for use in materials science and photochemistry. Finally, it could be used as a reagent in the synthesis of other compounds with potential therapeutic uses.

Synthesis Methods

The synthesis of 5-[5-(Methoxycarbonyl)thiophen-3-yl]nicotinic acid, 95% is typically done through a two-step process. First, nicotinic acid is reacted with thiophen-3-yl bromide in the presence of a base, such as sodium carbonate, to form a 5-thiophen-3-yl nicotinic acid intermediate. This intermediate is then reacted with methoxycarbonyl chloride in the presence of a base to form 5-[5-(Methoxycarbonyl)thiophen-3-yl]nicotinic acid, 95%.